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Compound of Interest

Compound Name: Furan-2-yl benzoate
CAS No.: 20055-18-9
Cat. No.: B1310768
Get Quote
. J

Executive Safety Summary

Immediate Action Required: Treat Furan-2-yl benzoate as a Class B Peroxide Former and a
High-Flammability Hazard.

This compound is an ester derivative of furan.[1][2][3] Unlike simple benzoates, the furan ring
introduces significant instability, including susceptibility to autoxidation (peroxide formation) and
acid-catalyzed polymerization.[4] Disposal protocols must prioritize preventing exothermic ring-
opening reactions and peroxide detonation.[1]

Chemical Profile & Hazard Identification
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Specification

Chemical Name

Furan-2-yl benzoate

CAS Number

20055-18-9

Molecular Formula

C11HsOs3

GHS Classification

Flammable Liquid (Cat 2/3), Carcinogen (Cat
1B), Acute Tox (Oral), Eye Irritant.

Key Instability

Peroxidizable: The furan ring is electron-rich

and prone to radical attack at the

-position. Acid Sensitive: Strong acids can

catalyze exothermic polymerization.[1]

EPA Waste Code

D001 (Ignitable).[1][4] Note: While not explicitly
U-listed, it degrades to Furan (U124) and should

be treated with equivalent caution.[1][4]

Pre-Disposal Stabilization & Assessment[4]

CRITICAL WARNING: Before moving any container of Furan-2-yl benzoate that has been

stored for >6 months or shows visible crystallization/stratification, you must test for peroxides.

A. Peroxide Detection Protocol

 Visual Inspection: Look for crystals around the cap or a viscous layer at the bottom.[1] If
found, DO NOT TOUCH.[1][4] Evacuate and call EHS immediately.

» Test Strip Method: Use commercially available starch-iodide strips (e.g., Quantofix).[1]

o

[¢]

[1][4]

[¢]

opening/stabilization.[1]

< 20 ppm: Safe for standard solvent disposal.[1]

20 - 100 ppm: Treat immediately.[1] Add hydroquinone (1%) or ferrous sulfate to quench.

> 100 ppm: High Risk.[1] Contact a licensed hazardous waste contractor for remote
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B. Chemical Compatibility Check

Ensure the waste stream is free of the following incompatibilities to prevent runaway reactions
in the waste drum:

e Strong Acids (HCI, H2S0Oa4): Causes rapid, exothermic polymerization of the furan ring.[1][4]
» Oxidizers (Nitric Acid, Peroxides): Increases fire/explosion risk.[1][4]

e Lewis Acids (AICls, BFs): Catalyzes ring opening.[1][4]

Waste Segregation Logic

Effective disposal relies on correct stream segregation.[1] Furan-2-yl benzoate must be
directed to High BTU Incineration streams.

Waste Classification Decision Tree

The following diagram illustrates the logic for segregating this specific compound based on its
state and peroxide level.

>100 ppm EHS Intervention
Unsafe 0

/ Peroxides Remote Stabilization Stream A:

: Mixed with

Furan-2-yl Benzoate Peroxide Check Halogenated Waste

(Starch-lodide) Safe Halogens (DCM/Ch) (Incineration)
\ <20 ppm

Determine Solvent
Peroxides Matrix

Non-Halogenated Stream B:

(Acetone/Hexane)

High BTU Organics
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring peroxide safety prior to stream classification.

Operational Disposal Protocols
Scenario A: Benchtop Waste (Small Scale < 500 mL)

» Container Selection: Use an amber glass bottle or high-density polyethylene (HDPE)
container. Avoid metal cans if the coating is compromised (acidic hydrolysis of the benzoate
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can corrode metal).[1]

o Labeling: Apply a hazardous waste label.
o Constituents: "Furan-2-yl benzoate, [Solvent Name]"
o Hazards: Check "Flammable" and "Toxic".[1]

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.
Do not exceed 90 days of storage.

Scenario B: Process Waste (Large Scale > 5L)

e Grounding: When transferring bulk liquids containing this ester, static grounding is
mandatory.[1] The furan ring contributes to low conductivity/high static potential in non-polar
solvents.[1]

o Headspace: Leave 10% headspace in drums to accommodate thermal expansion.

» Stabilization: For large volumes, it is standard practice to add a radical inhibitor (e.g., BHT at
100 ppm) to prevent peroxide propagation during transport.[1][4]

Emergency Spill Procedures

In the event of a spill, speed is critical to prevent volatilization and inhalation of carcinogenic
vapors.[1][4]

Spill Response Workflow
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1. Assess Volume & Risk

(Is fume hood active?)

2. Don PPE
(Nitrile Gloves, Goggles,
Resp if outside hood)

:

3. Containment
Use Absorbent Booms

4. Absorption
Use Vermiculite or Sand
(NO Paper/Sawdust)

5. Decontamination
Wash surface with soap/water

6. Bag & Tag
Double bag as HazWaste

Click to download full resolution via product page
Figure 2: Step-by-step spill response. Note the prohibition of combustible absorbents.[4]

Technical Note on Absorbents: Do NOT use sawdust or paper towels for bulk spills.[1] Furan-2-
yl benzoate is an oxidizable substrate; mixing it with high-surface-area combustibles
(cellulose) increases fire risk. Use inert clay, vermiculite, or sand.[1][4]

Regulatory Compliance & References

Adherence to these regulations is mandatory for legal compliance and safety certification.

e EPA Resource Conservation and Recovery Act (RCRA):
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o Classifies waste as D001 (Ignitable) if flash point < 60°C.[1][4]

o Reference: 40 CFR § 261.21 - Characteristic of ignitability.[1] [4]

e OSHA Peroxide Forming Chemicals Guidance:

o Furan derivatives fall under Class B (Concentration Hazard).[1][4]

o Reference: Prudent Practices in the Laboratory, National Research Council.[1][4]
o EPA Toxics Release Inventory (TRI):

o Furan-2-yl benzoate (CAS 20055-18-9) is a reportable substance.

o Reference: EPA TRI Chemical List.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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